Cas no 1805303-56-3 (Ethyl 2-bromo-3-(difluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 2-bromo-3-(difluoromethyl)pyridine-4-acetate
• CAS No: 1805303-56-3
• MF: C₁₀H₁₀BrF₂NO₂
• MW: 294.092709064484
• CID: 4847085
• Update Time: 2025-10-20

Ethyl 2-bromo-3-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-3-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C10H10BrF2NO2/c1-2-16-7(15)5-6-3-4-14-9(11)8(6)10(12)13/h3-4,10H,2,5H2,1H3
• InChI Key： ADWZZUOSRJLKMA-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(C=CN=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-bromo-3-(difluoromethyl)pyridine-4-acetate

Ethyl 2-bromo-3-(difluoromethyl)pyridine-4-acetate: A Comprehensive Overview

Ethyl 2-bromo-3-(difluoromethyl)pyridine-4-acetate, identified by the CAS number 1805303-56-3, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a bromine atom at position 2, a difluoromethyl group at position 3, and an ethoxyacetyl group at position 4. These structural features make it a versatile molecule with potential uses in drug discovery, agrochemicals, and advanced materials.

The synthesis of Ethyl 2-bromo-3-(difluoromethyl)pyridine-4-acetate involves a series of carefully designed organic reactions, including nucleophilic substitution, Friedel-Crafts acylation, and fluorination processes. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Researchers have also explored its reactivity under various conditions, revealing its potential as an intermediate in the synthesis of more complex molecules.

One of the most promising applications of Ethyl 2-bromo-3-(difluoromethyl)pyridine-4-acetate lies in its role as a building block for drug development. The bromine substituent at position 2 allows for easy modification through nucleophilic aromatic substitution, enabling the incorporation of diverse functional groups. This flexibility has led to its use in designing novel kinase inhibitors and other bioactive compounds. Recent studies have demonstrated its ability to modulate specific cellular pathways, making it a valuable candidate for preclinical testing.

In the field of agrochemistry, this compound has shown potential as a precursor for herbicides and insecticides. The presence of the difluoromethyl group enhances its stability under environmental conditions, while the ethoxyacetyl group contributes to its solubility and bioavailability. Field trials have indicated that derivatives of this compound exhibit selective toxicity against target pests without adversely affecting non-target species.

From a materials science perspective, Ethyl 2-bromo-3-(difluoromethyl)pyridine-4-acetate has been investigated for its role in the synthesis of advanced polymers and coatings. Its ability to undergo polymerization under controlled conditions has led to the development of high-performance materials with tailored mechanical and thermal properties. Researchers have also explored its use in creating stimuli-responsive polymers that can adapt to environmental changes such as temperature or pH levels.

The environmental impact of Ethyl 2-bromo-3-(difluoromethyl)pyridine-4-acetate has been a subject of recent studies. While it exhibits high efficacy in its intended applications, concerns about its persistence in the environment have prompted investigations into biodegradation pathways. Preliminary results suggest that under aerobic conditions, this compound can be metabolized by certain microbial communities, reducing its environmental footprint over time.

In conclusion, Ethyl 2-bromo-3-(difluoromethyl)pyridine-4-acetate (CAS No. 1805303-56-3) stands out as a multifaceted organic compound with wide-ranging applications across diverse industries. Its unique structure and reactivity make it an invaluable tool for researchers and developers seeking innovative solutions in drug discovery, agrochemistry, and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing technological and scientific progress.